Cas no 35613-31-1 (3,4-Dichloro-2-nitrobenzyl chloride)

• Product Name: 3,4-Dichloro-2-nitrobenzyl chloride
• CAS No: 35613-31-1
• MF: C₇H₄Cl₃NO₂
• MW: 240.471158981323
• CID: 4981271
• Update Time: 2025-11-02

3,4-Dichloro-2-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-2-nitrobenzyl chloride

• Inchi： 1S/C7H4Cl3NO2/c8-3-4-1-2-5(9)6(10)7(4)11(12)13/h1-2H,3H2
• InChI Key： XFRNDWDDMNALAM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(CCl)=C1[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8

Additional information on 3,4-Dichloro-2-nitrobenzyl chloride

Professional Introduction to 3,4-Dichloro-2-nitrobenzyl Chloride (CAS No. 35613-31-1)

3,4-Dichloro-2-nitrobenzyl chloride is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. With the CAS number 35613-31-1, this compound has garnered attention due to its versatile applications in the development of various chemical entities. Its molecular structure, featuring both chloro and nitro substituents on a benzene ring, makes it a valuable building block for synthesizing more complex molecules.

The utility of 3,4-Dichloro-2-nitrobenzyl chloride stems from its reactivity, which allows for further functionalization through nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry, where it serves as a precursor for the preparation of active pharmaceutical ingredients (APIs). The presence of both electron-withdrawing nitro and electron-donating chloro groups enhances its reactivity, making it an attractive choice for synthetic chemists.

In recent years, there has been a growing interest in exploring the applications of 3,4-Dichloro-2-nitrobenzyl chloride in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with potential applications in oncology, anti-inflammatory, and antimicrobial therapies. For instance, studies have demonstrated its role in synthesizing benzyl derivatives that exhibit significant biological activity.

The pharmaceutical industry has been particularly keen on utilizing 3,4-Dichloro-2-nitrobenzyl chloride due to its ability to form stable and bioactive compounds. Its incorporation into drug candidates has led to the discovery of several promising lead structures. These findings underscore the importance of this compound in modern drug discovery and development pipelines.

Moreover, the synthesis of 3,4-Dichloro-2-nitrobenzyl chloride itself is a topic of considerable interest in synthetic chemistry. Researchers have developed efficient methods for its preparation, often involving multi-step reactions that highlight the compound's versatility. These synthetic routes not only provide access to the compound but also serve as valuable tools for training future chemists in advanced organic synthesis techniques.

The impact of 3,4-Dichloro-2-nitrobenzyl chloride extends beyond pharmaceuticals into other areas such as agrochemicals and materials science. Its structural motifs are finding use in the development of novel pesticides and specialty chemicals. This broad applicability underscores its significance as a chemical intermediate.

In conclusion, 3,4-Dichloro-2-nitrobenzyl chloride (CAS No. 35613-31-1) is a multifaceted compound with a wide range of applications in chemical synthesis and drug development. Its unique structural features make it an invaluable tool for researchers seeking to create novel chemical entities with potential therapeutic benefits. As research continues to uncover new uses for this compound, its importance in the chemical industry is likely to grow even further.